Cas no 5425-38-7 (2-amino-5-ethyl-1,3-thiazol-4(5H)-one)

• Product Name: 2-amino-5-ethyl-1,3-thiazol-4(5H)-one
• CAS No: 5425-38-7
• MF: C₅H₉ClN₂OS
• MW: 180.655758619308
• CID: 940272
• PubChem ID: 24181929
• Update Time: 2025-04-19

2-amino-5-ethyl-1,3-thiazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-ethyl-1,3-thiazol-4(5H)-one
• 2-amino-5-ethyl-1,3-thiazol-4-one,hydrochloride
• 4(5H)-Thiazolone, 2-amino-5-ethyl-
• NSC12754
• NSC-12754
• 5425-38-7
• 2-amino-5-ethyl-1,3-thiazol-4-one hydrochloride

• Inchi： 1S/C5H8N2OS.ClH/c1-2-3-4(8)7-5(6)9-3;/h3H,2H2,1H3,(H2,6,7,8);1H
• InChI Key： DIUPAZPSUXMAHN-UHFFFAOYSA-N
• SMILES： Cl.S1C(N)=NC(C1CC)=O

Computed Properties

• Exact Mass: 144.03584
• Monoisotopic Mass: 180.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8A^2

Experimental Properties

• Density: 1.49
• Boiling Point: 257.2°C at 760 mmHg
• Flash Point: 109.4°C
• Refractive Index: 1.678
• PSA: 55.45
• LogP: 1.29100